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Compound of Interest

Compound Name: Tributoxy(phenyl)silane

CAS No.: 10581-02-9

Cat. No.: B3045377

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tributoxy(phenyl)silane (CAS 10581-02-9) is an organosilicon compound characterized by a

phenyl group and three butoxy groups attached to a central silicon atom. This unique structure

imparts a combination of organic and inorganic characteristics, making it a valuable molecule in

materials science and synthetic chemistry. The phenyl group offers thermal stability and

hydrophobicity, while the hydrolyzable butoxy groups provide a reactive pathway for forming

stable siloxane bonds (Si-O-Si). This dual functionality allows Tributoxy(phenyl)silane to act

as a versatile crosslinking agent, surface modifier, and a precursor in the synthesis of

advanced materials.[1][2] This guide provides a comprehensive overview of its core properties,

synthesis, reactivity, applications, and safety considerations, designed to support researchers

and professionals in its effective application.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Tributoxy(phenyl)silane is

essential for its application in research and development. While experimental data for this
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specific compound is limited, the following table summarizes its known and computed

properties.[3][4]

Property Value Source

CAS Number 10581-02-9 [3][5]

Molecular Formula C₁₈H₃₂O₃Si [3][5]

Molecular Weight 324.53 g/mol [3][5]

IUPAC Name Tributoxy(phenyl)silane [4]

Synonyms
Silane, tributoxyphenyl-;

Phenyltributoxysilane
[4]

Appearance
Expected to be a colorless

liquid

Inferred from related

compounds

Boiling Point Data not available

Density Data not available

Refractive Index Data not available

Synthesis and Reactivity
Synthesis
Tributoxy(phenyl)silane is typically synthesized through the alcoholysis of a corresponding

chlorosilane. A common and effective method involves the reaction of phenyltrichlorosilane with

n-butanol.[6] The reaction proceeds via a nucleophilic substitution at the silicon center, where

the butoxy group from n-butanol displaces a chloride ion. This reaction is generally carried out

in the presence of a base, such as a tertiary amine (e.g., triethylamine or pyridine), to neutralize

the hydrochloric acid byproduct, driving the reaction to completion.
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Reactants

Products

Phenyltrichlorosilane (C₆H₅SiCl₃)

Tributoxy(phenyl)silane

Reaction

n-Butanol (3 equiv.)

Base (e.g., Pyridine) Pyridinium Chloride

Click to download full resolution via product page

Caption: Synthesis of Tributoxy(phenyl)silane.

Experimental Protocol: Synthesis of Tributoxy(phenyl)silane

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, a reflux condenser, and a nitrogen inlet is charged with a solution

of phenyltrichlorosilane in an anhydrous non-polar solvent (e.g., toluene or hexane).

Reagent Addition: A solution of n-butanol (3.0 equivalents) and a suitable base like pyridine

or triethylamine (3.0 equivalents) in the same anhydrous solvent is added dropwise to the

stirred solution of phenyltrichlorosilane at 0 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to reflux for several hours to ensure the reaction goes to

completion. The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: After cooling to room temperature, the precipitated hydrochloride salt is removed

by filtration.
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Purification: The filtrate is concentrated under reduced pressure to remove the solvent. The

resulting crude product is then purified by vacuum distillation to yield pure

Tributoxy(phenyl)silane.

Reactivity and Hydrolysis
The reactivity of Tributoxy(phenyl)silane is dominated by the silicon-butoxy bonds. These

bonds are susceptible to hydrolysis in the presence of water, a reaction that can be catalyzed

by either acids or bases.[7][8] The hydrolysis proceeds in a stepwise manner, replacing the

butoxy groups with hydroxyl groups to form silanol intermediates. These silanols are highly

reactive and readily undergo condensation reactions with each other or with remaining butoxy

groups to form stable siloxane (Si-O-Si) bridges, releasing water or butanol as byproducts.[9]

[10] The overall process leads to the formation of a polysiloxane network. The rate of hydrolysis

is influenced by factors such as pH, temperature, and the concentration of water.[11]

Tributoxy(phenyl)silane

Silanol Intermediates

Hydrolysis

Water (H₂O)

Polysiloxane NetworkCondensation

ButanolByproduct

Click to download full resolution via product page

Caption: Hydrolysis and condensation of Tributoxy(phenyl)silane.

Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the structure and purity of

Tributoxy(phenyl)silane. While a complete set of experimental spectra for this specific

compound is not readily available in the public domain, the expected spectral features can be

predicted based on its molecular structure.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

characteristic signals for the phenyl and butoxy groups.

Phenyl protons: A multiplet in the aromatic region, typically between δ 7.2 and 7.8 ppm.
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Butoxy protons:

A triplet corresponding to the -OCH₂- protons, expected around δ 3.9 ppm.

A multiplet for the -OCH₂CH₂- protons around δ 1.7 ppm.

A multiplet for the -CH₂CH₂CH₃ protons around δ 1.4 ppm.

A triplet for the terminal -CH₃ protons around δ 0.9 ppm.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will provide

information on the carbon framework.

Phenyl carbons: Several signals in the aromatic region (δ 128-135 ppm).

Butoxy carbons:

-OCH₂- carbon at approximately δ 65 ppm.

-OCH₂CH₂- carbon around δ 35 ppm.

-CH₂CH₂CH₃ carbon around δ 19 ppm.

-CH₃ carbon around δ 14 ppm.

A reference to a ¹³C NMR spectrum is available on PubChem.[4]

FT-IR (Fourier-Transform Infrared) Spectroscopy: The FT-IR spectrum is useful for identifying

the key functional groups.

C-H stretching (aromatic): Peaks above 3000 cm⁻¹.

C-H stretching (aliphatic): Peaks just below 3000 cm⁻¹.

C=C stretching (aromatic): Bands in the 1600-1450 cm⁻¹ region.

Si-O-C stretching: Strong, broad absorbances in the 1100-1000 cm⁻¹ region.

Ph-Si stretching: A band around 1430 cm⁻¹.
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Applications
The unique properties of Tributoxy(phenyl)silane make it a valuable component in various

applications, primarily in materials science.

Crosslinking Agent: Due to the presence of three hydrolyzable butoxy groups, it can act as a

crosslinker for silicone polymers and other organic resins.[1][2] The resulting crosslinked

materials often exhibit enhanced thermal stability and mechanical properties.

Surface Modifier: Tributoxy(phenyl)silane can be used to modify the surface of inorganic

materials such as glass, silica, and metal oxides.[10] The hydrolysis of the butoxy groups

allows for the formation of covalent bonds with surface hydroxyl groups, while the phenyl

group imparts hydrophobicity and can alter the surface energy.[12] This is particularly useful

in creating water-repellent coatings for masonry and other substrates.[13]

Precursor for High-Performance Materials: The phenyl group contributes to high thermal

stability and a high refractive index.[14][15] This makes Tributoxy(phenyl)silane a suitable

precursor for the synthesis of high-temperature resistant resins and optical materials.[16][17]

Coupling Agent: In composite materials, it can act as a coupling agent to improve the

adhesion between an inorganic filler and an organic polymer matrix, leading to improved

mechanical performance of the composite.[1]

Tributoxy(phenyl)silane

Phenyl Group
(Thermal Stability, Hydrophobicity, High Refractive Index)

Butoxy Groups
(Hydrolyzable, Reactive)

Core Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3045377/docs#an-in-depth-technical-guide-to-
tributoxy-phenyl-silane-cas-10581-02-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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